3-benzyl-5-methyl-1H-pyrimidine-2,4-dione

• CAS No.: 21473-22-3
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 3-benzyl-5-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H12N2O2/c1-9-7-13-12(16)14(11(9)15)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,13,16)
• InChI Key: HVHDVLIBKJPVAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=O)N(C1=O)CC2=CC=CC=C2

Description

3-benzyl-5-methyl-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,3-dibenzyl-5-methyl-2,4(1H,3H)-pyrimidinedione (2 g, 6.5 mmol), 5% palladium on carbon (3 g) and 0.4N ammonium formate (250 mL in methanol) was heated 1.5 hours at reflux. The reaction mixture then was filtered and concentrated in vacuo. The residue was purified by column chromatography on silica gel eluting with methylene chloride/methanol (95:5) to give 3-benzyl-5-methyl-2,4(1H,3H)-pyrimidinedione, m.p. 208°-210° C.